Cas no 1519481-05-0 (7-fluoro-N-methyl-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: 7-fluoro-N-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 1519481-05-0
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD23807042
• CID: 5607343
• PubChem ID: 79983050
• Update Time: 2023-11-24

7-fluoro-N-methyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-amine, 7-fluoro-3,4-dihydro-N-methyl-
• EN300-817084
• 1519481-05-0
• 7-fluoro-N-methyl-3,4-dihydro-2H-1-benzopyran-4-amine
• AKOS018542756

• MDL： MFCD23807042
• Inchi： 1S/C10H12FNO/c1-12-9-4-5-13-10-6-7(11)2-3-8(9)10/h2-3,6,9,12H,4-5H2,1H3
• InChI Key： ZWKCVZYZVWNJIP-UHFFFAOYSA-N
• SMILES： C1OC2=CC(F)=CC=C2C(NC)C1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 243.0±40.0 °C(Predicted)
• pka: 8.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans